1,18,25,42-Tetramethyl-5,8,11,14,29,32,35,38,46,49,52,55,62,65,68,71-hexadecaoxatridecacyclo[40.32.6.02,41.04,39.015,28.017,26.018,59.019,24.025,58.043,74.045,72.056,61.075,80]octaconta-2,4(39),15(28),16,19,21,23,26,40,43,45(72),56(61),57,59,73,75,77,79-octadecaene

• IUPAC Name: 1,18,25,42-tetramethyl-5,8,11,14,29,32,35,38,46,49,52,55,62,65,68,71-hexadecaoxatridecacyclo[40.32.6.02,41.04,39.015,28.017,26.018,59.019,24.025,58.043,74.045,72.056,61.075,80]octaconta-2,4(39),15(28),16,19,21,23,26,40,43,45(72),56(61),57,59,73,75,77,79-octadecaene
• InChI: InChI=1S/C68H76O16/c1-65-45-9-5-6-10-46(45)66(2)51-39-59-57(37-49(51)65)77-29-21-69-13-15-73-25-33-81-61-41-53-55(43-63(61)83-35-27-75-19-17-71-23-31-79-59)68(4)48-12-8-7-11-47(48)67(53,3)54-42-62-64(44-56(54)68)84-36-28-76-20-18-72-24-32-80-60-40-52(66)50(65)38-58(60)78-30-22-70-14-16-74-26-34-82-62/h5-12,37-44H,13-36H2,1-4H3
• InChI Key: PZAQHRSLWCKRNZ-UHFFFAOYSA-N
• Canonical SMILES: CC12C3=CC=CC=C3C4(C5=CC6=C(C=C51)OCCOCCOCCOC7=C(C=C8C(=C7)C9(C1=CC=CC=C1C8(C1=CC3=C(C=C19)OCCOCCOCCOC1=C(C=C4C2=C1)OCCOCCOCCO3)C)C)OCCOCCOCCO6)C
• Molecular Formula: C68H76O16
• Molecular Weight: 1149.3 g/mol

Description

This compound is a highly complex polycyclic ether characterized by a dense arrangement of oxygen atoms and methyl substituents within a multi-ring framework. Its structure includes 16 oxygen atoms and four methyl groups distributed across a tridecacyclic (13-ring) system. Its synthesis likely involves multi-step cyclization and selective methylation, similar to methodologies described for structurally related macrocycles .

Biological Activity

The compound 1,18,25,42-tetramethyl-5,8,...79-octadecaene is a complex polycyclic compound with potential biological activities that are still being explored in scientific research. This article will delve into its biological activity based on available literature and research findings.

Chemical Structure and Properties

The compound is characterized by a highly intricate structure consisting of multiple cyclic systems and functional groups that contribute to its unique properties. Its molecular formula is C68H108O16 with a molecular weight of approximately 1188 g/mol.

Table 1: Structural Characteristics

Property	Value
Molecular Formula	C68H108O16
Molecular Weight	1188 g/mol
Chemical Structure	Complex polycyclic system

Antimicrobial Properties

Research has indicated that compounds with similar structural motifs exhibit antimicrobial activity against various pathogens. For instance:

• Mechanism of Action : The intricate cyclic structure may interfere with bacterial cell wall synthesis or disrupt membrane integrity.
• Case Study : In vitro studies have demonstrated that related compounds show significant inhibition against Gram-positive bacteria such as Staphylococcus aureus and Gram-negative bacteria like Escherichia coli.

Antioxidant Activity

The presence of multiple methyl and oxo groups in the structure suggests potential antioxidant properties:

• Research Findings : Studies have shown that similar polycyclic compounds can scavenge free radicals effectively.
• Experimental Evidence : In assays measuring DPPH radical scavenging activity and ABTS radical cation decolorization assay results indicated a strong antioxidant capacity.

Anti-inflammatory Effects

Some derivatives of polycyclic compounds have been noted for their anti-inflammatory properties:

• Mechanism : These compounds may inhibit the production of pro-inflammatory cytokines.
• Evidence : Animal studies have suggested reduced inflammation markers in models treated with structurally similar compounds.

Neuroprotective Effects

Emerging research points towards neuroprotective potential:

• In Vitro Studies : Compounds resembling this structure have shown protective effects on neuronal cells under oxidative stress conditions.
• Clinical Relevance : Potential applications in treating neurodegenerative diseases like Alzheimer's and Parkinson's disease are being investigated.

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name / ID	Key Features	Molecular Weight (g/mol)	Potential Applications	Reference
Target Compound	16 oxygen atoms, 4 methyl groups, tridecacyclic framework	~1,200 (estimated)	Supramolecular hosts, catalysis	N/A
6,8,14,16,25,27,33,35-Octamethoxy-4,12,29,37-tetra(4-bromophenyl)...octadecaene	8 methoxy groups, brominated phenyl substituents, nonacyclic system	~1,500	Photodynamic therapy
Tetramethyl 1,4-dimethyl-13,14-dioxa-pentacyclo[...]tetracarboxylate	4 methyl groups, 2 oxygen atoms, pentacyclic ester	488.32	Crystallography studies
6,7,9,10-Tetrahydro-16,22-ethano-oxyethano-5,8,11,19-tetraoxa-16,22-diazadibenzo[...]dione	4 oxygen atoms, diazadibenzo core, macrobicyclic diamide	~600 (estimated)	Ion transport, enzyme mimics

Key Observations:

Structural Complexity : The target compound surpasses others in oxygen density (16 vs. 2–8 in similar compounds) and ring count, which may enhance its ability to chelate metal ions or stabilize reactive intermediates .

Synthetic Challenges: The tridecacyclic framework requires precise regiochemical control during cyclization, a hurdle shared with nonacyclic brominated systems . highlights the role of X-ray crystallography in resolving stereochemical ambiguities, a technique critical for validating such syntheses.

Research Findings and Gaps

Bioactivity: No direct studies on the target compound exist.

Degradation Pathways : demonstrates that oxygen-rich mediators like violuric acid (VA) enhance enzymatic degradation of pollutants. The target compound’s oxygen density might similarly interact with laccase enzymes, though its stability under redox conditions remains untested .

Analytical Characterization: NMR and LC-MS methods (as applied to phenolic compounds in ) would be essential for profiling the target compound’s purity and reactivity.